Cas no 1804047-51-5 (1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1804047-51-5
• MF: C₁₂H₁₂BrF₃O
• MW: 309.12229347229
• CID: 4974892
• Update Time: 2025-06-24

1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3O/c1-2-9-5-8(6-10(17)7-13)3-4-11(9)12(14,15)16/h3-5H,2,6-7H2,1H3
• SMILES： BrCC(CC1C=CC(C(F)(F)F)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one

Chemical Profile of 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804047-51-5)

1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1804047-51-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of both bromine and trifluoromethyl substituents in its molecular framework suggests a high degree of reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one consists of a propanone backbone substituted with a bromine atom at the first carbon and an aromatic ring at the third carbon. The aromatic ring is further functionalized with an ethyl group and a trifluoromethyl group, which are known to enhance the lipophilicity and metabolic stability of the molecule. These structural features make it an attractive candidate for further derivatization and optimization in the pursuit of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways relevant to human health. The compound 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one has been studied for its potential role as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases, which are involved in signal transduction pathways implicated in cancer and inflammatory diseases. The bromine atom in the molecule can serve as a handle for further chemical modifications, allowing researchers to explore diverse chemical space and identify potent and selective inhibitors.

One of the most compelling aspects of 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one is its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis to construct complex molecular architectures. The presence of the bromine atom facilitates these reactions, enabling the introduction of aryl or heteroaryl groups at various positions within the molecule. Such modifications can lead to the discovery of new compounds with enhanced pharmacological properties, including improved binding affinity, reduced toxicity, and increased bioavailability.

Recent advancements in computational chemistry have also highlighted the potential of 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one as a scaffold for virtual screening campaigns. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly evaluate large libraries of compounds for their binding interactions with target proteins. The structural features of this compound make it an ideal candidate for identifying novel drug candidates by predicting its compatibility with various biological targets, such as enzymes and receptors.

The trifluoromethyl group in 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one is another key feature that contributes to its attractiveness in drug discovery. This substituent is known to enhance metabolic stability by reducing susceptibility to oxidative degradation by cytochrome P450 enzymes. Additionally, it can improve binding affinity by increasing lipophilicity and hydrophobic interactions with biological targets. These properties make it a valuable component in the design of drugs that require prolonged half-lives and sustained activity.

In conclusion, 1-Bromo-3-(3-ethyl-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804047-51-5) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural composition, characterized by bromine and trifluoromethyl substituents, makes it an excellent candidate for further exploration in synthetic chemistry and drug discovery. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics aimed at treating complex diseases.